Cas no 1782837-64-2 (4-Bromo-1-chloro-7-methoxyisoquinoline)

• Product Name: 4-Bromo-1-chloro-7-methoxyisoquinoline
• CAS No: 1782837-64-2
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• MDL: MFCD30751969
• CID: 4779151
• Update Time: 2025-06-08

4-Bromo-1-chloro-7-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-chloro-7-methoxyisoquinoline

• MDL： MFCD30751969
• Inchi： 1S/C10H7BrClNO/c1-14-6-2-3-7-8(4-6)10(12)13-5-9(7)11/h2-5H,1H3
• InChI Key： XNCSDEUKPCVVBQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=C(C=CC=21)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 4-Bromo-1-chloro-7-methoxyisoquinoline

Introduction to 4-Bromo-1-chloro-7-methoxyisoquinoline (CAS No. 1782837-64-2)

4-Bromo-1-chloro-7-methoxyisoquinoline, identified by its Chemical Abstracts Service (CAS) number 1782837-64-2, is a significant intermediate in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline family, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The structural framework of 4-Bromo-1-chloro-7-methoxyisoquinoline consists of a benzene-like core with nitrogen atoms incorporated at specific positions, forming a fused ring system. The presence of bromine and chlorine substituents at the 4th and 1st positions, respectively, along with a methoxy group at the 7th position, imparts unique reactivity and functional properties to the molecule. These substituents not only influence its chemical behavior but also play a crucial role in modulating its biological efficacy.

In recent years, 4-Bromo-1-chloro-7-methoxyisoquinoline has been extensively studied for its potential in drug discovery and development. The isoquinoline scaffold is well-documented for its role in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of halogen atoms and other functional groups enhances the molecule's interaction with biological targets, making it a valuable candidate for further exploration.

One of the most compelling aspects of 4-Bromo-1-chloro-7-methoxyisoquinoline is its utility as a building block in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel derivatives with enhanced potency and selectivity. For instance, studies have demonstrated its role in generating isoquinoline-based inhibitors that target specific enzymes involved in cancer progression. The bromo and chloro substituents facilitate further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing intricate molecular architectures.

The methoxy group in 4-Bromo-1-chloro-7-methoxyisoquinoline contributes to its solubility and metabolic stability, making it an attractive candidate for oral administration. This characteristic is particularly important in pharmaceutical development, where bioavailability is a critical factor. Additionally, the presence of both bromine and chlorine atoms allows for selective modifications at different positions, enabling researchers to fine-tune the molecule's properties for optimal biological activity.

Recent advancements in computational chemistry have further highlighted the potential of 4-Bromo-1-chloro-7-methoxyisoquinoline. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have complemented experimental efforts, accelerating the discovery process by predicting promising lead compounds before they are synthesized.

In the context of oncology research, 4-Bromo-1-chloro-7-methoxyisoquinoline has emerged as a key intermediate in developing small-molecule inhibitors targeting kinases and other enzymes overexpressed in cancer cells. The isoquinoline core interacts with these enzymes' active sites, disrupting their function and inhibiting tumor growth. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound could offer new therapeutic strategies against various cancers.

The antimicrobial properties of 4-Bromo-1-chloro-7-methoxyisoquinoline have also been explored. Isoquinoline derivatives have demonstrated activity against resistant bacterial strains, making them valuable candidates for developing novel antibiotics. The halogen substituents enhance the molecule's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This has opened up new avenues for combating multidrug-resistant infections.

Another area of interest is the anti-inflammatory potential of 4-Bromo-1-chloro-7-methoxyisoquinoline. Studies have indicated that isoquinoline-based compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, 4-Bromo-1-chloro-7-methoxyisoquinoline derivatives could offer relief from chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-Bromo-1-chloro-7-methoxyisoquinoline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex isoquinoline framework efficiently.

The growing body of research on 4-Bromo-1-chloro-7-methoxyisoquinoline underscores its importance as a versatile intermediate in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of medicinal chemistry investigations.